Cas no 680571-51-1 (Kigamicin C)

• Product Name: Kigamicin C
• CAS No: 680571-51-1
• MF: C₄₁H₄₇NO₁₆
• MW: 809.808993577957
• CID: 1066811
• PubChem ID: 11764292
• Update Time: 2025-10-29

Kigamicin C Chemical and Physical Properties

Names and Identifiers

• KIGAMICIN C
• kingamicin C
• 680571-51-1
• (1S,3R,4S,8aR,11aR)-3-[[(2S,5S,6R)-5-[(2,6-dideoxy-3-O-methyl-b-D-arabinohexopyranosyl)oxy]tetrahydro-6-methyl-2H-pyran-2-yl]oxy]-1,2,3,4,8a,9,11,11a,13,14-decahydro-1,4,17,18-tetrahydroxy-11a-methyl-oxazolo[3,2-b]xantheno[4',3',2':4,5][1,3]benzod
• AKOS040756072
• (6S,8R,9S,17R,23R)-2,6,9,30-tetrahydroxy-8-[(2S,5S,6R)-5-[(2S,4R,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-23-methyl-11,14,16,24-tetraoxa-27-azaoctacyclo[15.14.1.03,12.05,10.013,32.019,31.021,29.023,27]dotriaconta-1(32),2,5(10),12,19,21(29),30-heptaene-4,28-dione
• CS-0093777
• HY-127155
• Kigamicin C

• Inchi： 1S/C41H47NO16/c1-15-20(56-25-12-22(50-4)32(44)16(2)55-25)5-6-24(54-15)57-23-11-19(43)28-35(47)31-36(48)30-26-17(9-18-13-41(3)42(7-8-53-41)40(49)27(18)34(26)46)10-21-29(30)38(52-14-51-21)39(31)58-37(28)33(23)45/h9,15-16,19-25,32-33,43-46,48H,5-8,10-14H2,1-4H3/t15-,16-,19+,20+,21-,22-,23-,24+,25+,32-,33+,41-/m1/s1
• InChI Key： JXSADZFORZMJRI-KUPVXKSBSA-N
• SMILES： O1CCN2C(C3C(=C4C5C(=C6C(C7=C([C@H]([C@@H](C[C@@H]7O)O[C@H]7CC[C@@H]([C@@H](C)O7)O[C@H]7C[C@H]([C@@H]([C@@H](C)O7)O)OC)O)OC6=C6C=5[C@@H](CC4=CC=3C[C@@]12C)OCO6)=O)O)O)=O

Computed Properties

• Exact Mass: 809.28948441g/mol
• Monoisotopic Mass: 809.28948441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 58
• Rotatable Bond Count: 5
• Complexity: 1650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.366
• Topological Polar Surface Area: 222Ų

Experimental Properties

• PSA: 225.51000
• LogP: 2.79420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranone glycosides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones Naphthopyranone glycosides

Additional information on Kigamicin C

Kigamicin C (CAS No. 680571-51-1): A Comprehensive Overview of Its Properties and Applications

Kigamicin C (CAS No. 680571-51-1) is a naturally occurring compound that has garnered significant attention in the fields of microbiology and pharmaceutical research. This bioactive molecule belongs to the family of kigamicin antibiotics, which are known for their unique structural features and potential therapeutic applications. Researchers and industry professionals are increasingly interested in Kigamicin C properties due to its promising biological activities and relevance in modern drug discovery.

The molecular structure of Kigamicin C features a complex polyketide backbone with distinctive functional groups that contribute to its biological activity. Recent studies on Kigamicin C mechanism of action suggest it interacts with specific cellular targets, making it a subject of intense investigation for potential antimicrobial applications. The compound's Kigamicin C solubility and stability profile have been carefully characterized, showing favorable properties for formulation development.

In the context of current research trends, Kigamicin C aligns with the growing demand for novel antibiotics to address antimicrobial resistance (AMR), a critical global health challenge. The search for "new antibiotics 2023" and "natural product drug discovery" frequently leads researchers to explore compounds like Kigamicin C. Its potential as a Kigamicin C antimicrobial agent has been demonstrated in various in vitro studies, showing activity against several pathogenic strains.

The biosynthesis pathway of Kigamicin C has become a hot topic in synthetic biology circles, particularly among researchers investigating "polyketide biosynthesis engineering". The compound's production can be optimized through fermentation techniques or potentially through synthetic biology approaches, addressing common queries about "Kigamicin C production methods" and "scaling up natural product synthesis".

From a pharmaceutical development perspective, Kigamicin C presents interesting opportunities for structure-activity relationship (SAR) studies. Medicinal chemists exploring "antibiotic structure optimization" often examine compounds like Kigamicin C to identify key pharmacophores. The compound's Kigamicin C molecular weight and physicochemical properties make it a viable candidate for further derivatization and lead optimization programs.

Recent advancements in analytical techniques have enabled more detailed characterization of Kigamicin C. Questions about "Kigamicin C HPLC analysis" and "mass spectrometry of natural products" reflect the technical aspects researchers encounter when working with this compound. The development of robust analytical methods has been crucial for quality control in Kigamicin C research and potential commercial applications.

The potential therapeutic applications of Kigamicin C extend beyond antimicrobial activity. Preliminary investigations into its "Kigamicin C biological activities" suggest possible effects on other disease targets, aligning with current interests in "drug repurposing strategies". This multifaceted potential makes Kigamicin C a compound of interest in both academic and industrial research settings.

From a market perspective, the growing interest in Kigamicin C is reflected in search trends for "natural product suppliers" and "rare bioactive compounds". As research progresses, the demand for high-quality Kigamicin C reference standards is expected to increase, particularly for laboratories focused on "antibiotic discovery platforms".

Quality control remains a critical aspect of Kigamicin C research, with many researchers searching for information on "Kigamicin C purity standards" and "authentic natural product samples". The compound's stability under various storage conditions and its compatibility with different formulation approaches are frequent topics of investigation in pharmaceutical development circles.

Looking forward, Kigamicin C represents an exciting area of research that bridges natural product chemistry with modern drug discovery. Its study contributes to broader conversations about "sustainable antibiotic development" and "microbial natural products". As research continues to uncover the full potential of Kigamicin C, it may emerge as an important compound in addressing current and future healthcare challenges.

The intellectual property landscape surrounding Kigamicin C is another area of interest, with searches for "Kigamicin C patents" and "natural product IP protection" reflecting commercial considerations. As with many bioactive natural products, the balance between scientific advancement and commercial development will be crucial for realizing the full potential of Kigamicin C.

In conclusion, Kigamicin C (CAS No. 680571-51-1) stands as a compelling example of nature's chemical diversity with potential pharmaceutical value. Its study addresses multiple contemporary research themes, from combating antimicrobial resistance to advancing natural product drug discovery. As scientific understanding of Kigamicin C biological activity deepens, this compound may well find its place in the next generation of therapeutic agents.